![molecular formula C20H22N2O4S B2533400 N-(2-methoxyethyl)-2-(m-tolyl)-4-tosyloxazol-5-amine CAS No. 862741-83-1](/img/structure/B2533400.png)
N-(2-methoxyethyl)-2-(m-tolyl)-4-tosyloxazol-5-amine
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Description
N-(2-methoxyethyl)-2-(m-tolyl)-4-tosyloxazol-5-amine is a useful research compound. Its molecular formula is C20H22N2O4S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications
Palladium(II) and Platinum(II) Complexes with Anticancer Potential
Research has explored the synthesis of Palladium(II) and Platinum(II) complexes containing benzimidazole ligands, aiming to develop potential anticancer compounds. These complexes have been characterized using physico-chemical techniques and theoretical calculations, revealing square-planar geometries around the metallic center. These compounds showed promising activity against breast cancer (MCF-7), Colon Carcinoma (HCT), and human hepatocellular carcinoma (Hep-G2) cell lines, comparable to cisplatin (Ghani & Mansour, 2011).
Synthesis of Antimicrobial 1,2,4-Triazole Derivatives
Another study focused on the synthesis of novel 1,2,4-triazole derivatives, starting from various ester ethoxycarbonylhydrazones with primary amines. These compounds were evaluated for their antimicrobial activities, showing good or moderate activities against test microorganisms. This research highlights the utility of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Removal of Environmental Contaminants
The removal of sulfamethoxazole, a persistent organic pollutant from aqueous solutions, has been investigated using cleaner techniques. The study provides a comprehensive overview of the occurrence, destiny, toxicity effects, and various materials involved in removal technologies. It emphasizes the significance of developing sustainable technology for removing such toxic contaminants, contributing to environmental protection (Prasannamedha & Kumar, 2020).
Electrochemical Degradation of Aromatic Amines
A study on the electrochemical oxidation of aromatic amines using boron-doped diamond electrodes demonstrated efficient degradation, with significant removals of chemical oxygen demand (COD) and total organic carbon (TOC). This research presents an effective method for treating wastewater containing aromatic amines, showcasing the application of advanced oxidation processes in environmental cleanup (Pacheco et al., 2011).
Functional Modification of Hydrogels for Medical Applications
The radiation-induced modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reaction with various aliphatic and aromatic amines has been explored. The modified polymers showed enhanced thermal stability and promising antibacterial and antifungal activities, indicating their potential use in medical applications (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
N-(2-methoxyethyl)-2-(3-methylphenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4S/c1-14-7-9-17(10-8-14)27(23,24)20-19(21-11-12-25-3)26-18(22-20)16-6-4-5-15(2)13-16/h4-10,13,21H,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XREQMTLLEPGKLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC(=C3)C)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.